Cas no 6575-13-9 (2,6-Dimethylbenzonitrile)

2,6-Dimethylbenzonitrile structure
2,6-Dimethylbenzonitrile structure
Product Name:2,6-Dimethylbenzonitrile
CAS No:6575-13-9
MF:C9H9N
MW:131.174462080002
MDL:MFCD00037166
CID:85713
PubChem ID:81057
Update Time:2025-04-18

2,6-Dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylbenzonitrile
    • 2,6-Dimethylbenzoniitrile
    • 2.6-Dimethylbenzonitrile
    • 2-Cyano-m-xylene
    • DTXSID20215957
    • J-507510
    • UNII-1ZH37S5B0Z
    • NSC-98304
    • CS-W011101
    • AE-641/00671031
    • NCIOpen2_001819
    • 2,6-dimethylbenzenecarbonitrile
    • SCHEMBL102473
    • GS-3493
    • Benzonitrile, 2,6-dimethyl-
    • 2,6-Dimethyl-Benzonitrile
    • NS00035910
    • EINECS 229-503-5
    • 1ZH37S5B0Z
    • NSC 98304
    • NSC98304
    • A19028
    • D4927
    • FT-0636186
    • AKOS006230220
    • AM20060906
    • Q27253320
    • EN300-1720937
    • SY016154
    • 6575-13-9
    • InChI=1/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H
    • MFCD00037166
    • DTXCID50138448
    • DB-020237
    • MDL： MFCD00037166
    • Inchi： 1S/C9H9N/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,1-2H3
    • InChI Key： QSACPWSIIRFHHR-UHFFFAOYSA-N
    • SMILES： N#CC1C(C)=CC=CC=1C
    • BRN： 1932523

Computed Properties

  • Exact Mass: 131.07300
  • Monoisotopic Mass: 131.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8A^2

Experimental Properties

  • Color/Form: Beige crystalline powder
  • Density: 1.0111 (estimate)
  • Melting Point: 88.0 to 92.0 deg-C
  • Boiling Point: 93°C/10mmHg(lit.)
  • Flash Point: 91.9℃
  • Refractive Index: 1.5250 (estimate)
  • PSA: 23.79000
  • LogP: 2.17508
  • λmax: 231(EtOH)(lit.)

2,6-Dimethylbenzonitrile Security Information

2,6-Dimethylbenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Dimethylbenzonitrile Pricemore >>

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2,6-Dimethylbenzonitrile Production Method

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